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Compound of Interest

Compound Name: 2-Methoxyphenylacetone

Cat. No.: B1582958 Get Quote

This document provides essential safety protocols and logistical guidance for the handling and

disposal of 2-Methoxyphenylacetone (CAS 5211-62-1), a compound utilized in various

synthetic applications.[1] As drug development professionals, ensuring a culture of safety is

paramount. This guide is designed to build upon your existing knowledge of laboratory safety

by offering a detailed, risk-based approach to personal protective equipment (PPE) selection

and use when working with this specific chemical.

Understanding the Risks: A Proactive Approach to
Safety
2-Methoxyphenylacetone is an organic compound that, while not having fully investigated

toxicological properties, is known to pose several hazards.[2] It is classified as a substance that

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][3][4]

Therefore, a comprehensive PPE strategy is not merely a suggestion but a critical component

of safe laboratory practice. The primary routes of exposure are inhalation, skin contact, and eye

contact. Our objective is to establish effective barriers to prevent such exposures.
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Hazard Classification GHS Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[3][4]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][3][4]

Respiratory Irritation Category 3
H335: May cause respiratory

irritation[1][3][4]

Core Principles of PPE Selection
The selection of appropriate PPE is not a one-size-fits-all approach. It is dictated by a thorough

risk assessment of the procedures being undertaken. For 2-Methoxyphenylacetone, this

involves considering the quantity of the substance being handled, the potential for aerosol

generation, and the duration of the handling task.

Recommended PPE for Handling 2-
Methoxyphenylacetone

Task Minimum Required PPE

Low-Volume Handling (e.g., weighing, preparing

solutions in a fume hood)

- Chemical splash goggles- Nitrile or neoprene

gloves- Laboratory coat

High-Volume Handling or Procedures with High

Splash Potential

- Chemical splash goggles and a face shield-

Double-gloving with nitrile or neoprene gloves-

Chemical-resistant apron over a laboratory coat-

Closed-toe shoes

Operations with Potential for Aerosol Generation

(e.g., heating, sonicating)

- All PPE for high-volume handling- A NIOSH-

approved respirator with an organic vapor

cartridge

Detailed PPE Protocols: A Step-by-Step Guide
Eye and Face Protection: The First Line of Defense

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s1893980
https://www.biosynth.com/Files/MSDS/FH/10/MSDS_FH10760_7000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenylacetone
https://www.smolecule.com/products/s1893980
https://www.biosynth.com/Files/MSDS/FH/10/MSDS_FH10760_7000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenylacetone
https://www.smolecule.com/products/s1893980
https://www.biosynth.com/Files/MSDS/FH/10/MSDS_FH10760_7000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenylacetone
https://www.benchchem.com/product/b1582958?utm_src=pdf-body
https://www.benchchem.com/product/b1582958?utm_src=pdf-body
https://www.benchchem.com/product/b1582958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given that 2-Methoxyphenylacetone can cause serious eye irritation, robust eye protection is

non-negotiable.[1][3][4] Standard safety glasses do not provide a sufficient seal to protect

against splashes.

Chemical Splash Goggles: These should be worn at all times when handling 2-
Methoxyphenylacetone. They provide a seal around the eyes, offering protection from

splashes from all angles. Ensure they meet OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard EN166.[2]

Face Shield: In situations where there is a higher risk of splashing, such as when transferring

larger volumes or during reactions that may be exothermic, a face shield should be worn in

conjunction with chemical splash goggles. The face shield provides an additional layer of

protection for the entire face.

Hand Protection: Preventing Dermal Exposure
To prevent skin irritation, appropriate chemical-resistant gloves are essential.[2] The choice of

glove material should be based on its resistance to 2-Methoxyphenylacetone.

Glove Selection: Nitrile or neoprene gloves are recommended for handling 2-
Methoxyphenylacetone. Always check the manufacturer's glove compatibility chart for

specific breakthrough times.

Donning and Doffing:

Inspect gloves for any signs of damage before use.

When work is complete, remove gloves by peeling them off from the cuff, turning them

inside out to avoid contact with the contaminated exterior.

Dispose of used gloves in the appropriate chemical waste container.

Always wash your hands thoroughly with soap and water after removing gloves.[2]

Body Protection: Minimizing Skin Contact
Protective clothing is necessary to prevent accidental skin exposure.[2]
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Laboratory Coat: A standard laboratory coat should be worn and fully buttoned.

Chemical-Resistant Apron: For larger-scale work, a chemical-resistant apron worn over the

lab coat provides an additional barrier.

Footwear: Closed-toe shoes are mandatory in any laboratory setting.[5]

Respiratory Protection: When Ventilation is Not Enough
Work with 2-Methoxyphenylacetone should always be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][6] However, in situations where ventilation

is insufficient or there is a risk of aerosolization, respiratory protection is required.

Respirator Use: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.[2] This includes fit testing and proper

training on the use and maintenance of the respirator.

Operational and Disposal Plans
Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling 2-
Methoxyphenylacetone, from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Set Up in Fume Hood

Handle 2-Methoxyphenylacetone

Decontaminate Work Area

Segregate and Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly
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Chemical Exposure

Immediate Actions

Follow-Up

Exposure Occurs

Skin Contact:
Flush with soap and water for 15 min.

Eye Contact:
Flush with water for 15 min.

Inhalation:
Move to fresh air.

Remove Contaminated Clothing

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Methoxyphenylacetone | 5211-62-1 [smolecule.com]

2. 2-Methoxyphenylacetone(5211-62-1)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1582958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582958?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1893980
https://m.chemicalbook.com/ProductMSDSDetailCB5148981_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5148981_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. biosynth.com [biosynth.com]

4. 2-Methoxyphenylacetone | C10H12O2 | CID 78887 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

6. 2-Methoxyphenylacetone - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Guide to Personal Protective
Equipment for Handling 2-Methoxyphenylacetone]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1582958#personal-protective-
equipment-for-handling-2-methoxyphenylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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